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Abstract
Sodium sarcosinate, the sodium salt of N-methylglycine, is a versatile molecule with

significant applications across various scientific disciplines, including pharmaceutical

development. Its unique chemical structure, featuring both a secondary amine and a

carboxylate group, imparts specific physicochemical properties that render it a valuable building

block in organic synthesis and a key component in formulation science. This technical guide

provides an in-depth analysis of the chemical structure and functional groups of sodium
sarcosinate, supported by quantitative data, detailed experimental protocols, and

visualizations to facilitate a comprehensive understanding for researchers, scientists, and drug

development professionals.

Chemical Structure and Functional Groups
Sodium sarcosinate (IUPAC name: Sodium 2-(methylamino)acetate) is an N-methylated

derivative of the amino acid glycine.[1] Its chemical formula is C₃H₆NNaO₂.[1] The molecule

consists of a central carbon atom (the alpha-carbon) bonded to a hydrogen atom, a carboxylate

group, and a methylamino group.

The two key functional groups that dictate the chemical behavior of sodium sarcosinate are:
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Secondary Amine (-NH(CH₃)): The nitrogen atom is bonded to the alpha-carbon and a

methyl group. This secondary amine is a nucleophilic center and can participate in a variety

of chemical reactions, making it a key site for molecular modifications. The presence of the

methyl group sterically hinders the nitrogen to some extent compared to a primary amine.

Carboxylate Group (-COO⁻Na⁺): This is the conjugate base of a carboxylic acid, forming an

ionic bond with a sodium ion. The carboxylate group is responsible for the compound's high

water solubility and its anionic nature in solution.

The interplay of these two functional groups determines the molecule's reactivity, solubility, and

its utility as a precursor in chemical synthesis.

Below is a diagram illustrating the chemical structure of sodium sarcosinate and highlighting

its functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128030?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

